![molecular formula C9H12ClNO2S B1607003 4-chloro-N-isopropylbenzenesulfonamide CAS No. 28860-19-7](/img/structure/B1607003.png)
4-chloro-N-isopropylbenzenesulfonamide
Overview
Description
4-chloro-N-isopropylbenzenesulfonamide is a chemical compound that has been extensively used in scientific research due to its unique properties. It is a sulfonamide derivative, which means it contains a sulfonamide functional group (-SO2NH2) attached to a benzene ring. This compound is also known as chloramine-T and is commonly used as a disinfectant and a mild oxidizing agent.
Scientific Research Applications
Anticancer Drug Development
4-chloro-N-isopropylbenzenesulfonamide derivatives have been studied for their potential as anticancer drug candidates. A study synthesized new dibenzenesulfonamides and investigated their cytotoxicity on various tumor and non-tumor cell lines. These compounds showed effective inhibition of tumor-associated human carbonic anhydrase IX and XII isoenzymes, crucial in cancer development and progression (Gul et al., 2018).
Photooxidation Studies
Research on this compound includes studies on photooxidation. For example, irradiating 4-chloroaniline or N-(4-chlorophenyl)-benzenesulfonamide in air-saturated solutions led to the production of 4-chloronitrosobenzene and 4-chloronitrobenzene, significant in environmental chemistry (Miller & Crosby, 1983).
Ring-forming Cascade En Route to Carbonic Anhydrase Inhibitors
A study demonstrated the reaction of 4-chloro-3-nitrobenzenesulfonamide with electrophilic phenols, leading to novel [1,4]oxazepine-based primary sulfonamides. These compounds exhibited strong inhibition of human carbonic anhydrases, highlighting their pharmaceutical potential (Sapegin et al., 2018).
Anti-HIV-1 Integrase and Cytotoxic Activities
Derivatives of this compound have been synthesized and evaluated for their inhibitory effect on HIV-1 integrase and cytotoxic activities against various human tumor cell lines. This highlights their potential application in antiviral and anticancer therapies (Brzozowski et al., 2008).
Soil Transport Studies
The compound has been a subject in studies like the transport of chlorsulfuron (a derivative) through soil columns. This is relevant for understanding the environmental impact and mobility of such compounds in agricultural settings (Veeh et al., 1994).
Electrochemical Studies
Electrochemical behavior of this compound derivatives has been analyzed, providing insights into their potential applications in electrochemistry and materials science (Huebra & Elizalde, 2011).
Copper Extraction Research
The use of this compound in copper extraction, particularly in toluene solutions, has been explored. This research is significant for the mining and metallurgical industries (Almela et al., 2004).
DNA Binding and Anticancer Activity
Investigations into mixed-ligand copper(II)-sulfonamide complexes, including derivatives of this compound, have demonstrated their effectiveness in DNA binding, DNA cleavage, genotoxicity, and anticancer activity. Such studies are crucial for the development of new chemotherapy agents (González-Álvarez et al., 2013).
Schiff Base Synthesis and Biological Potential
The synthesis of Schiff bases from this compound and their biological activities, such as enzyme inhibition and antioxidant properties, have been studied. This is relevant in the field of medicinal chemistry and drug design (Kausar et al., 2019).
Synthesis of Derivatives for Bioimaging
The development of probes for selective detection of ions in aqueous solutions and their applications in bioimaging, using derivatives of this compound, has been explored. This research is significant for biological and medical imaging technologies (Ravichandiran et al., 2020).
properties
IUPAC Name |
4-chloro-N-propan-2-ylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO2S/c1-7(2)11-14(12,13)9-5-3-8(10)4-6-9/h3-7,11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SURQJARFZVYLFJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NS(=O)(=O)C1=CC=C(C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40323568 | |
Record name | ST50182497 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40323568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
28860-19-7 | |
Record name | NSC404322 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=404322 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ST50182497 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40323568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.